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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B1148306 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

2(E)-Nonenedioic acid (CAS 72461-80-4), a medium-chain dicarboxylic acid. While a specific

Safety Data Sheet (SDS) with comprehensive disposal instructions for this compound is not

readily available, the following procedures are based on the known hazards of similar organic

acids and dicarboxylic acids, such as skin and eye irritation.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific regulations and guidance before proceeding with any disposal.

Immediate Safety and Handling
Prior to handling 2(E)-Nonenedioic acid, it is crucial to be familiar with its potential hazards.

Based on data from similar compounds, it should be treated as a skin and eye irritant.[1][2][3]

All handling operations should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection A lab coat or chemical-resistant apron.

In the event of accidental exposure, immediately flush the affected area with copious amounts

of water for at least 15 minutes and seek medical attention.[2]

Spill Management
In the case of a spill, prompt and safe cleanup is essential to mitigate risks.

Evacuate and Ventilate: Clear the immediate area of all non-essential personnel and ensure

adequate ventilation.

Containment: For larger spills, create a barrier with an inert absorbent material like

vermiculite, dry sand, or earth.

Absorption: Carefully cover the spill with the absorbent material.

Collection: Once absorbed, gently sweep the material into a designated, sealable, and

clearly labeled container for hazardous waste. All materials and equipment used in the

cleanup process must be treated as hazardous waste.

Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by soap

and water.

Step-by-Step Disposal Procedure
Drain disposal of 2(E)-Nonenedioic acid is not recommended due to its potential

environmental hazards.[1] The primary method for disposal is through collection and transfer to

a licensed chemical waste disposal facility.

Waste Collection:
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Collect all waste containing 2(E)-Nonenedioic acid, including contaminated labware,

PPE, and spill cleanup materials, in a designated and compatible waste container. Plastic

containers are generally suitable for acidic waste.

Crucially, do not mix 2(E)-Nonenedioic acid waste with incompatible materials, such as

strong bases, strong oxidizing agents, or reducing agents, to avoid vigorous and

potentially dangerous reactions.[2]

Labeling:

Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2(E)-Nonenedioic acid"

The concentration and quantity of the waste

The date of waste accumulation

Your name and laboratory contact information

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The storage area must be cool, dry, and well-ventilated.

Ensure the use of secondary containment to prevent the spread of potential spills.

Segregate the 2(E)-Nonenedioic acid waste from incompatible chemicals.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a certified chemical waste disposal contractor.

Provide the waste disposal company with all available safety information for 2(E)-
Nonenedioic acid.
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Experimental Protocol: Neutralization of Acidic
Waste (for consideration with EHS approval)
In some cases, and only with the explicit approval of your institution's EHS department, dilute

aqueous solutions of organic acids may be neutralized before disposal. This procedure should

be performed with extreme caution.

Preparation: Work in a chemical fume hood and wear all required PPE. Prepare a dilute

solution of a base, such as sodium bicarbonate or sodium hydroxide, in a large container.

Place the container in an ice bath to manage heat generation.

Neutralization: Slowly and with constant stirring, add the 2(E)-Nonenedioic acid waste to

the basic solution.

pH Monitoring: Continuously monitor the pH of the solution. The target pH should be

between 6.0 and 8.0.

Final Disposal: Once neutralized, the solution may be approved for drain disposal, followed

by a large volume of water. However, this is subject to local regulations and institutional

policies.

Quantitative Data
The following table summarizes the available chemical and physical properties of 2(E)-
Nonenedioic acid.

Property Value

CAS Number 72461-80-4

Molecular Formula C₉H₁₄O₄

Molecular Weight 186.21 g/mol [4]

Appearance Off-White to Pale Beige Solid[4]

Storage Temperature 2-8°C (Refrigerator)[4]
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Disposal Workflow Diagram
The following diagram illustrates the logical flow of the proper disposal procedure for 2(E)-
Nonenedioic acid.
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Caption: Logical workflow for the safe disposal of 2(E)-Nonenedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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